Cas no 6630-04-2 (6-(5-carboxypentylcarbamoylamino)hexanoic Acid)

6-(5-carboxypentylcarbamoylamino)hexanoic Acid structure
6630-04-2 structure
Product Name:6-(5-carboxypentylcarbamoylamino)hexanoic Acid
CAS No:6630-04-2
MF:C13H24N2O5
MW:288.340064048767
CID:1707071
PubChem ID:246663
Update Time:2025-04-21

6-(5-carboxypentylcarbamoylamino)hexanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-(5-carboxypentylcarbamoylamino)hexanoic Acid
    • AC1Q75GA
    • AC1L6IKN
    • AC1Q5WBY
    • N,N'-Bis-(5-carboxy-pentyl)-harnstoff
    • NSC60008
    • 6,6'-ureylene-di-hexanoic acid
    • CTK5C4105
    • hexanoic acid, 6,6'-(carbonyldiimino)bis-
    • AR-1J1844
    • NCIOpen2_002354
    • 1,3-Bis(5-carboxypentyl)urea
    • 6,6'-ureylenedihexanoic acid
    • N6-N6'-Carbonyl-bis-6-amino-capronsaeure
    • 6,6'-Ureylen-di-hexansaeure
    • AC1Q75GA; AC1L6IKN; AC1Q5WBY; N,N'-Bis-(5-carboxy-pentyl)-harnstoff; NSC60008; 6,6'-ureylene-di-hexanoic acid; CTK5C4105; hexanoic acid, 6,6'-(carbonyldiimino)bis-; AR-1J1844; NCIOpen2_002354; 1,3-Bis(5-carboxypentyl)urea; 6,6'-ureylenedihexanoic acid; N6-N6'-Carbonyl-bis-6-amino-capronsaeure; 6,6'-Ureylen-di-hexansaeure;
    • 1,3-BIS-(5-CARBOXYPENTYL)-UREA
    • DTXSID20289259
    • NSC-60008
    • CHEMBL3109664
    • 6630-04-2
    • AKOS024332748
    • BDBM50446399
    • SCHEMBL14433699
    • Inchi: 1S/C13H24N2O5/c16-11(17)7-3-1-5-9-14-13(20)15-10-6-2-4-8-12(18)19/h1-10H2,(H,16,17)(H,18,19)(H2,14,15,20)
    • InChI Key: LXNSSMBDZOAFCT-UHFFFAOYSA-N
    • SMILES: O=C(NCCCCCC(=O)O)NCCCCCC(=O)O

Computed Properties

  • Exact Mass: 288.16862
  • Monoisotopic Mass: 288.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.166
  • Boiling Point: 587.6°C at 760 mmHg
  • Flash Point: 309.2°C
  • Refractive Index: 1.499
  • PSA: 115.73
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